Cas no 62591-28-0 (5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester)

5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester structure
62591-28-0 structure
Product Name:5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester
CAS No:62591-28-0
MF:C7H9ClN2O2S
MW:220.676559209824
CID:438943
PubChem ID:12308575
Update Time:2025-04-19

5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester
    • ethyl 2-amino-4-(chloromethyl)-1,3-thiazole-5-carboxylate
    • DTXSID20487197
    • 62591-28-0
    • Inchi: 1S/C7H9ClN2O2S/c1-2-12-6(11)5-4(3-8)10-7(9)13-5/h2-3H2,1H3,(H2,9,10)
    • InChI Key: KBXHVNRASJQBGF-UHFFFAOYSA-N
    • SMILES: ClCC1=C(C(=O)OCC)SC(N)=N1

Computed Properties

  • Exact Mass: 220.00747
  • Monoisotopic Mass: 220.0073264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 93.4Ų

Experimental Properties

  • PSA: 65.21
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd